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Compound of Interest

Compound Name: 4,4'-Dithiobisbenzoic acid

Cat. No.: B013565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4'-Dithiobisbenzoic acid (DTBA) is a disulfide-containing aromatic carboxylic acid. Its

unique structure, featuring a redox-responsive disulfide bond and terminal carboxylic acid

groups, makes it a valuable building block in various scientific and biomedical applications. The

disulfide linkage can be cleaved under reducing conditions, such as the high glutathione

concentrations found within the intracellular environment of cancer cells, making it an attractive

component for targeted drug delivery systems. The carboxylic acid moieties provide convenient

handles for conjugation to other molecules, such as drugs, polymers, and targeting ligands, or

for anchoring to surfaces to form self-assembled monolayers (SAMs).

This technical guide provides an overview of commercial suppliers of 4,4'-Dithiobisbenzoic
acid, its physicochemical properties, and detailed experimental protocols for its application in

redox-responsive drug delivery, self-assembled monolayers, and bioconjugation.

Commercial Suppliers and Physicochemical
Properties
A variety of chemical suppliers offer 4,4'-Dithiobisbenzoic acid, typically in technical grade or

with higher purity for research and development purposes. The quality and specifications can

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b013565?utm_src=pdf-interest
https://www.benchchem.com/product/b013565?utm_src=pdf-body
https://www.benchchem.com/product/b013565?utm_src=pdf-body
https://www.benchchem.com/product/b013565?utm_src=pdf-body
https://www.benchchem.com/product/b013565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


vary between suppliers, and it is crucial for researchers to consult the Certificate of Analysis

(CoA) for specific lot information.

Table 1: Commercial Suppliers of 4,4'-Dithiobisbenzoic Acid

Supplier Product Number Purity Availability

Alfa Chemistry ACM1155517 96% In Stock

Santa Cruz

Biotechnology
sc-227375 - In Stock

CymitQuimica TR-D494200 Technical Grade In Stock

ChemicalBook CB7258043 99% In Stock

BLD Pharm BD17738 - In Stock

Table 2: Physicochemical Properties of 4,4'-Dithiobisbenzoic Acid

Property Value Source

CAS Number 1155-51-7 [1][2]

Molecular Formula C₁₄H₁₀O₄S₂ [1][2]

Molecular Weight 306.36 g/mol [3]

Appearance
Pale yellow to pale orange

solid
[2]

Melting Point 317-320 °C (decomposes) [2][3]

Boiling Point
525.2 °C at 760 mmHg

(Predicted)
[2][3]

Solubility
Insoluble in water. Soluble in

organic solvents like DMSO.
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The versatile structure of 4,4'-Dithiobisbenzoic acid lends itself to several advanced

applications in research and drug development.

Redox-Responsive Drug Delivery
The disulfide bond in DTBA is stable in the oxidative extracellular environment but is readily

cleaved in the reducing intracellular environment, which has a significantly higher concentration

of glutathione (GSH).[4] This property is exploited in the design of "smart" drug delivery

systems that release their therapeutic payload specifically within target cells, such as cancer

cells.

Experimental Workflow: Formulation of Redox-Responsive Nanoparticles
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Preparation

Nanoparticle Formation Purification

Dissolve DTBA-polymer conjugate
and therapeutic drug in organic solvent

Inject organic phase into
aqueous phase with stirring

Prepare aqueous solution
with surfactant

Evaporate organic solvent Self-assembly into
nanoparticles

Purify nanoparticles via
dialysis or centrifugation

Drug-loaded redox-responsive
nanoparticles

Substrate Preparation Solution Preparation

Self-Assembly

Finishing

Clean gold substrate

Immerse the gold substrate
in the DTBA solution

Prepare a dilute solution
of DTBA in a suitable solvent

Incubate for 24-48 hours

Rinse with solvent

Dry with nitrogen gas

DTBA SAM on gold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013565#commercial-suppliers-of-4-4-
dithiobisbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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